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Compound of Interest

Compound Name: Furaneol

Cat. No.: B144009 Get Quote

An objective analysis of the sensory and physicochemical properties of two key furanones,

providing essential data for researchers, scientists, and professionals in drug development and

flavor chemistry.

This guide presents a detailed comparative study of Furaneol (4-hydroxy-2,5-dimethyl-3(2H)-

furanone) and its methyl ether derivative, Methoxyfuraneol (2,5-dimethyl-4-methoxy-3(2H)-

furanone). Both compounds are significant contributors to the aroma of a wide variety of fruits

and processed foods. This analysis synthesizes available data on their sensory profiles, odor

thresholds, and the underlying signaling pathways involved in their perception, offering a

valuable resource for sensory science and product development.

Quantitative Sensory and Physicochemical Data
A compilation of the key sensory and physical properties of Furaneol and Methoxyfuraneol is
presented below. These values have been collated from various scientific sources to provide a

direct comparison.
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Property Furaneol Methoxyfuraneol

IUPAC Name
4-hydroxy-2,5-dimethyl-3(2H)-

furanone

2,5-dimethyl-4-methoxy-3(2H)-

furanone

Synonyms
Strawberry furanone,

Pineapple ketone

Mesifurane, Strawberry

furanone methyl ether

CAS Number 3658-77-3 4077-47-8

Molecular Formula C₆H₈O₃ C₇H₁₀O₃

Molar Mass 128.13 g/mol 142.15 g/mol

Sensory Profile
Caramel-like, sweet, fruity,

jammy, burnt sugar

Caramel, grape, maple, musty,

sweet, coffee, nutty, meaty,

raw potato, vegetable, bready

Odor Threshold in Water 0.03 - 60 ppb (µg/L) 0.02 ppb (µg/L)

Sensory Profile Comparison
While both Furaneol and Methoxyfuraneol share a core sweet and caramel-like aroma, their

sensory profiles exhibit distinct differences. Furaneol is predominantly characterized by its

fruity and jam-like notes, often associated with strawberries and pineapple. Its aroma is

generally described as sweet and sugary.

In contrast, Methoxyfuraneol presents a more complex and multifaceted aroma profile.

Alongside the caramel and sweet notes, it possesses distinct grape, maple, and even savory

and vegetative undertones, with some sources describing it as having coffee, nutty, and meaty

nuances. At certain concentrations, it can also impart burnt sugar, metallic, and earthy potato-

like notes. This complexity makes Methoxyfuraneol a versatile compound in flavor creation,

capable of contributing both sweet and savory characteristics.

Experimental Protocols
To quantitatively assess and compare the sensory attributes of compounds like Furaneol and

Methoxyfuraneol, standardized methodologies are employed. The following are detailed
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protocols for two key experimental techniques: Flavor Profile Analysis and Gas

Chromatography-Olfactometry (GC-O).

Flavor Profile Analysis (FPA)
Flavor Profile Analysis is a descriptive sensory method used to identify and quantify the specific

aroma and flavor characteristics of a substance.

Objective: To determine and compare the sensory attributes of Furaneol and

Methoxyfuraneol.

Materials:

Furaneol and Methoxyfuraneol standards of high purity.

Odor-free water for dilution.

Glass sniffing jars with lids.

A panel of 8-12 trained sensory assessors.

Procedure:

Panelist Training: Assessors are trained to identify and scale the intensity of a range of

aroma descriptors relevant to furanones (e.g., caramel, sweet, fruity, burnt, earthy).

Reference standards for each descriptor are used for calibration.

Sample Preparation: A series of dilutions of Furaneol and Methoxyfuraneol in odor-free

water are prepared in sniffing jars. Concentrations are chosen to be above the detection

threshold for all panelists.

Evaluation: Samples are presented to the panelists in a randomized and blind fashion. Each

panelist sniffs the headspace of the jar and rates the intensity of each perceived aroma

attribute on a structured scale (e.g., a 15-point scale where 0 = not perceived and 15 =

extremely intense).

Data Analysis: The intensity ratings from all panelists are collected and statistically analyzed

to generate a mean intensity score for each attribute for both compounds. The results are
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often visualized using spider or radar plots for easy comparison of the sensory profiles.

Gas Chromatography-Olfactometry (GC-O)
GC-O is an instrumental technique that combines the separation capabilities of gas

chromatography with human sensory perception to identify odor-active compounds in a

sample.

Objective: To identify and compare the odor-active regions and their corresponding descriptors

for Furaneol and Methoxyfuraneol.

Materials:

Gas chromatograph coupled with a mass spectrometer (GC-MS) and an olfactometry port.

Appropriate GC column for flavor analysis (e.g., DB-Wax or FFAP).

High-purity helium as a carrier gas.

Furaneol and Methoxyfuraneol solutions in a suitable solvent (e.g., dichloromethane).

Procedure:

Injection: A small volume of the sample solution is injected into the GC.

Separation: The compounds are separated based on their volatility and interaction with the

stationary phase of the GC column as they pass through it.

Detection and Olfactory Evaluation: The effluent from the GC column is split, with one portion

directed to the MS for chemical identification and the other to the olfactometry port. A trained

assessor sniffs the effluent from the olfactometry port and records the time, duration, and

description of any perceived odors.

Data Correlation: The retention times of the odor events are correlated with the peaks

detected by the MS to identify the chemical compound responsible for each specific aroma.

This allows for a precise determination of the aroma contribution of each compound.

Signaling Pathways and Perception
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The perception of odorants like Furaneol and Methoxyfuraneol begins with their interaction

with specific olfactory receptors (ORs) located on the cilia of olfactory sensory neurons in the

nasal epithelium. This interaction initiates a signal transduction cascade that ultimately leads to

the perception of smell in the brain.

Recent research has identified a specific olfactory receptor, OR5M3, that is selectively

activated by Furaneol. The binding of Furaneol to OR5M3 triggers a conformational change in

the receptor, which in turn activates a G-protein (Gαolf). This G-protein then stimulates adenylyl

cyclase to produce cyclic AMP (cAMP). The increase in intracellular cAMP opens cyclic

nucleotide-gated (CNG) ion channels, leading to an influx of cations (Na⁺ and Ca²⁺) and

depolarization of the neuron. This electrical signal is then transmitted to the brain for

processing.

While a specific olfactory receptor for Methoxyfuraneol has not yet been definitively identified

in the reviewed literature, it is understood to follow the same general olfactory signaling

pathway. It is hypothesized that Methoxyfuraneol interacts with one or more other olfactory

receptors, which, given its more complex aroma profile, may be more broadly tuned or a

different subset of receptors compared to those that bind Furaneol.

Below are diagrams illustrating the known signaling pathway for Furaneol and the generalized

pathway for Methoxyfuraneol.
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Caption: Specific olfactory signaling pathway for Furaneol via the OR5M3 receptor.
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To cite this document: BenchChem. [A Comparative Sensory Study: Furaneol vs.
Methoxyfuraneol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144009#furaneol-vs-methoxyfuraneol-a-comparative-
sensory-study]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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